Cas no 2680767-76-2 (2-{(benzyloxy)carbonyl(5-bromo-2-nitrophenyl)amino}-2-methylpropanoic acid)

• Product Name: 2-{(benzyloxy)carbonyl(5-bromo-2-nitrophenyl)amino}-2-methylpropanoic acid
• CAS No: 2680767-76-2
• MF: C₁₈H₁₇BrN₂O₆
• MW: 437.241384267807
• CID: 5666272
• PubChem ID: 165933799
• Update Time: 2025-05-20

2-{(benzyloxy)carbonyl(5-bromo-2-nitrophenyl)amino}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl](5-bromo-2-nitrophenyl)amino}-2-methylpropanoic acid
• EN300-27724024
• 2680767-76-2
• 2-{(benzyloxy)carbonyl(5-bromo-2-nitrophenyl)amino}-2-methylpropanoic acid

• Inchi： 1S/C18H17BrN2O6/c1-18(2,16(22)23)20(15-10-13(19)8-9-14(15)21(25)26)17(24)27-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,22,23)
• InChI Key： IBAFPHUXBVSWFE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N(C(=O)OCC1C=CC=CC=1)C(C(=O)O)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 436.02700g/mol
• Monoisotopic Mass: 436.02700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 113Ų

Additional information on 2-{(benzyloxy)carbonyl(5-bromo-2-nitrophenyl)amino}-2-methylpropanoic acid

2-{(benzyloxy)carbonyl(5-bromo-2-nitrophenyl)amino}-2-methylpropanoic acid (CAS No. 2680767-76-2): A Comprehensive Overview

2-{(benzyloxy)carbonyl(5-bromo-2-nitrophenyl)amino}-2-methylpropanoic acid (CAS No. 2680767-76-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of alanine with a unique combination of functional groups that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-{(benzyloxy)carbonyl(5-bromo-2-nitrophenyl)amino}-2-methylpropanoic acid is characterized by the presence of a benzyl carbamate group, a brominated and nitro-substituted phenyl ring, and a methylated propanoic acid moiety. These functional groups contribute to the compound's high reactivity and potential for forming stable complexes with metal ions, which is crucial for its use in medicinal chemistry.

Recent studies have highlighted the potential of 2-{(benzyloxy)carbonyl(5-bromo-2-nitrophenyl)amino}-2-methylpropanoic acid in the development of drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain enzymes involved in cancer progression. The bromine and nitro groups play a critical role in enhancing the compound's binding affinity to these enzymes, making it a promising lead for further drug development.

In addition to its potential as an enzyme inhibitor, 2-{(benzyloxy)carbonyl(5-bromo-2-nitrophenyl)amino}-2-methylpropanoic acid has also been investigated for its anti-inflammatory properties. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively reduce inflammation in vitro and in vivo models. The mechanism behind this activity is believed to involve the modulation of inflammatory cytokines and signaling pathways, which are key factors in various inflammatory diseases.

The synthesis of 2-{(benzyloxy)carbonyl(5-bromo-2-nitrophenyl)amino}-2-methylpropanoic acid typically involves several steps, including the formation of the benzyl carbamate group, the introduction of the brominated and nitro-substituted phenyl ring, and the final coupling with alanine. Each step requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes, making this compound more accessible for large-scale production.

The safety profile of 2-{(benzyloxy)carbonyl(5-bromo-2-nitrophenyl)amino}-2-methylpropanoic acid has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a crucial factor for its potential use in clinical settings. However, ongoing research is necessary to fully understand its long-term effects and to optimize its safety profile.

In conclusion, 2-{(benzyloxy)carbonyl(5-bromo-2-nitrophenyl)amino}-2-methylpropanoic acid (CAS No. 2680767-76-2) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into the potential uses and mechanisms of action of this compound will emerge, further solidifying its importance in the field.